Cas no 1256805-96-5 (Ethyl 6-fluoro-4-methylnicotinate)

• Product Name: Ethyl 6-fluoro-4-methylnicotinate
• CAS No: 1256805-96-5
• MF: C₉H₁₀FNO₂
• MW: 183.179605960846
• CID: 4906063
• Update Time: 2025-05-26

Ethyl 6-fluoro-4-methylnicotinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-fluoro-4-methylnicotinate

• Inchi： 1S/C9H10FNO2/c1-3-13-9(12)7-5-11-8(10)4-6(7)2/h4-5H,3H2,1-2H3
• InChI Key： GGMJHSRJTWCYFB-UHFFFAOYSA-N
• SMILES： FC1=CC(C)=C(C=N1)C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• XLogP3: 1.9
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 6-fluoro-4-methylnicotinate

Ethyl 6-fluoro-4-methylnicotinate (CAS No. 1256805-96-5): A Comprehensive Overview

Ethyl 6-fluoro-4-methylnicotinate (CAS No. 1256805-96-5) is a fluorinated nicotinate derivative that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural and chemical properties, exhibits potential applications in various therapeutic areas. Its molecular structure, featuring a fluoro substituent at the 6-position and a methyl group at the 4-position of the nicotinic acid backbone, imparts distinct pharmacological characteristics that make it a subject of intense study.

The synthesis of Ethyl 6-fluoro-4-methylnicotinate involves a series of well-defined chemical reactions that highlight the compound's versatility. The process typically begins with the fluorination of 4-methylnicotinic acid, followed by esterification to yield the ethyl derivative. This synthetic route underscores the compound's accessibility and suitability for further derivatization, making it a valuable intermediate in medicinal chemistry.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced metabolic stability and improved bioavailability. The presence of the fluoro atom in Ethyl 6-fluoro-4-methylnicotinate contributes to these desirable properties, making it an attractive candidate for drug development. Furthermore, the methyl group at the 4-position influences the compound's electronic distribution and reactivity, which can be leveraged to modulate its pharmacological effects.

One of the most compelling aspects of Ethyl 6-fluoro-4-methylnicotinate is its potential as a precursor for more complex pharmacophores. Researchers have explored its utility in designing novel molecules with enhanced binding affinity and selectivity. For instance, modifications at the fluoro and methyl positions have been investigated to optimize interactions with biological targets such as enzymes and receptors. These studies have revealed promising leads for the development of new therapeutic agents.

The pharmacological profile of Ethyl 6-fluoro-4-methylnicotinate has been examined in various preclinical models. Initial studies have suggested that this compound may exhibit anti-inflammatory and analgesic properties, making it a potential candidate for treating chronic pain conditions. Additionally, its ability to cross the blood-brain barrier has raised interest in its potential applications for central nervous system disorders. These findings highlight the compound's multifaceted therapeutic potential.

The role of fluorine in medicinal chemistry is well-documented, with numerous examples demonstrating its impact on drug efficacy and safety. The introduction of fluorine into organic molecules can alter their electronic properties, leading to improved binding interactions with biological targets. In the case of Ethyl 6-fluoro-4-methylnicotinate, the fluoro substituent enhances its lipophilicity and metabolic stability, which are critical factors for drug development.

Recent advancements in computational chemistry have further facilitated the exploration of Ethyl 6-fluoro-4-methylnicotinate's pharmacological properties. Molecular modeling studies have provided insights into its binding mode with target proteins, helping researchers design more effective derivatives. These computational approaches complement traditional experimental methods and accelerate the drug discovery process.

The synthesis and characterization of Ethyl 6-fluoro-4-methylnicotinate also contribute to our understanding of fluorinated nicotinates as a class of compounds. By studying its reactivity and stability, chemists can gain valuable insights into designing other fluorinated derivatives with tailored properties. This knowledge is essential for developing next-generation pharmaceuticals with improved efficacy and safety profiles.

The future directions for research on Ethyl 6-fluoro-4-methylnicotinate include exploring its potential in clinical trials and expanding its applications to other therapeutic areas. As our understanding of fluorinated compounds continues to grow, it is likely that new uses for this compound will emerge. Collaborative efforts between chemists, biologists, and clinicians will be crucial in realizing these possibilities.

In conclusion, Ethyl 6-fluoro-4-methylnicotinate (CAS No. 1256805-96-5) represents a promising compound with significant therapeutic potential. Its unique structural features, combined with recent advancements in synthetic and computational chemistry, make it an attractive candidate for drug development. Further research is warranted to fully explore its applications in medicine and other fields.